Cas no 27032-78-6 (2,4-Dioxohexahydro-1,3,5-triazine)

• Product Name: 2,4-Dioxohexahydro-1,3,5-triazine
• CAS No: 27032-78-6
• MF: C₃H₅N₃O₂
• MW: 115.090699911118
• MDL: MFCD00085440
• CID: 258417
• PubChem ID: 33674
• Update Time: 2025-11-02

2,4-Dioxohexahydro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-
• 1,3,5-triazinane-2,4-dione
• 2,4-DIOXOHEXAHYDRO-1,3,5-TRIAZINE
• 2,4-dioxo-hexahydro-1,3,5-triazine
• 5,6-dihydro-5-azauracil
• 5-Azadihydrouracil
• dihydro-5-azauracil
• Dioxohexahydrotriazine
• EINECS 248-178-0
• tetrahydro-1,3,5-triazine-2,6-dione
• Dihydro-1,3,5-triazine-2,4(1H,3H)-dione
• 8F9SNY1M73
• 1,3,5-triazaperhydroine-2,4-dione
• 1,5-triazinane-2,4-dione
• YTFXKURWTLWPKK-UHFFFAOYSA-N
• 1,3,5-Tri?azinane-2?,4-dione
• SBB057113
• STK076465
• NSC119749
• hexahydro-1,3,5-triazin-2,4-
• T72202
• UNII-8F9SNY1M73
• CS-0215113
• CHEMBL208992
• AKOS009075844
• SB73467
• NS00020501
• NSC-119749
• CKB 1130
• 1,3,5-Triazine-2,4(1H,3H)-dione, dihydro-
• A818861
• S-TRIAZINE-2,4(1H,3H)-DIONE, DIHYDRO-
• DTXSID10181516
• MFCD00085440
• 27032-78-6
• CCRIS 3441
• 1, 3, 5-triazinane-2, 4-dione
• T3800
• NSC 119749
• triazinane-2,4-dione
• hexahydro-1,3,5-triazin-2,4-dione
• AS-64545
• SCHEMBL1411120
• 5,6-DIHYDRO-1,3,5-TRIAZINE-2,4(1H,3H)-DIONE
• Z147642476
• FT-0694306
• EN300-22343
• 1,3,5-Triazine-2,4(1H,3H)-dione, 5,6-dihydro-
• DTXCID50104007
• 2,4-dioxo-hexahydro-triazine
• 2,4-Dioxohexahydro-1,3,5-triazine

• MDL： MFCD00085440
• Inchi： 1S/C3H5N3O2/c7-2-4-1-5-3(8)6-2/h1H2,(H3,4,5,6,7,8)
• InChI Key： YTFXKURWTLWPKK-UHFFFAOYSA-N
• SMILES： O=C1NC(NCN1)=O

Computed Properties

• Exact Mass: 115.03800
• Monoisotopic Mass: 115.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.2
• Topological Polar Surface Area: 70.2

Experimental Properties

• Color/Form: Not available
• Density: 1.314
• Melting Point: >290 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.463
• PSA: 70.23000
• LogP: -0.04730
• Solubility: Not available

2,4-Dioxohexahydro-1,3,5-triazine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on 2,4-Dioxohexahydro-1,3,5-triazine

2,4-Dioxohexahydro-1,3,5-triazine (CAS No. 27032-78-6): Properties, Applications, and Market Insights

2,4-Dioxohexahydro-1,3,5-triazine (CAS No. 27032-78-6) is a heterocyclic organic compound with significant industrial and research applications. This compound, also known as hexahydro-1,3,5-triazine-2,4-dione, features a six-membered ring structure containing three nitrogen atoms and two carbonyl groups. Its unique molecular architecture makes it valuable in various chemical synthesis processes and material science applications.

The chemical properties of 2,4-Dioxohexahydro-1,3,5-triazine include moderate water solubility and stability under normal conditions. Researchers have shown growing interest in this compound due to its potential as a building block for advanced polymer materials and pharmaceutical intermediates. Recent studies in 2023 have explored its role in developing sustainable materials, aligning with the global push for environmentally friendly chemical solutions.

In industrial applications, 2,4-Dioxohexahydro-1,3,5-triazine derivatives have demonstrated utility in coating formulations and adhesive technologies. The compound's ability to form stable cross-linked structures makes it particularly interesting for high-performance material development. Manufacturers are increasingly incorporating this chemical in specialty formulations that require enhanced durability and chemical resistance.

The synthesis of 2,4-Dioxohexahydro-1,3,5-triazine typically involves the reaction of formaldehyde with urea derivatives under controlled conditions. Process optimization has been a focus area for chemical engineers seeking to improve yield and purity while reducing environmental impact. Modern green chemistry approaches have led to more sustainable production methods that minimize waste generation.

Market analysis indicates steady growth in demand for 2,4-Dioxohexahydro-1,3,5-triazine CAS 27032-78-6, particularly in Asia-Pacific regions where chemical manufacturing is expanding. Industry reports suggest annual growth rates of 4-6% for related specialty chemicals. The compound's versatility in material science applications continues to drive research interest and commercial adoption.

Recent technological advancements have explored the use of hexahydro-1,3,5-triazine-2,4-dione derivatives in energy storage systems and electronic materials. These developments align with current market trends toward renewable energy solutions and advanced electronics. Researchers are particularly interested in the compound's potential for creating novel polymeric electrolytes for battery applications.

Quality control standards for 2,4-Dioxohexahydro-1,3,5-triazine typically require purity levels above 98% for most industrial applications. Analytical methods such as HPLC and GC-MS are commonly employed to verify composition and identify potential impurities. The compound's stability profile makes it suitable for long-term storage when proper conditions are maintained.

Environmental considerations for 2,4-Dioxohexahydro-1,3,5-triazine production have gained importance in recent years. Manufacturers are implementing waste reduction strategies and energy-efficient processes to minimize ecological impact. These practices respond to increasing regulatory requirements and consumer demand for sustainable chemical products.

Future research directions for CAS 27032-78-6 include exploring its potential in biomedical applications and advanced material science. Preliminary studies suggest possible uses in drug delivery systems and biodegradable polymers. The compound's structural features offer numerous possibilities for chemical modification and functionalization.

Safety handling of 2,4-Dioxohexahydro-1,3,5-triazine follows standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended during processing. Material safety data sheets provide detailed guidance for industrial users.

The global supply chain for 2,4-Dioxohexahydro-1,3,5-triazine CAS 27032-78-6 remains stable, with multiple qualified manufacturers offering technical and commercial grades. Pricing trends reflect typical fluctuations in specialty chemical markets, influenced by raw material costs and regional demand variations.

Academic interest in hexahydro-1,3,5-triazine-2,4-dione chemistry continues to grow, with recent publications exploring novel synthetic routes and applications. The compound's versatility makes it a valuable subject for graduate-level organic chemistry research and industrial collaboration projects.

In conclusion, 2,4-Dioxohexahydro-1,3,5-triazine represents an important specialty chemical with diverse applications and promising future potential. Its role in developing advanced materials and sustainable chemical solutions positions it as a compound of ongoing interest for researchers and industrial users alike.